Cas no 1227918-06-0 (4-Bromo-2-fluoro-6-hydroxybenzonitrile)
1227918-06-0 structure
Product Name:4-Bromo-2-fluoro-6-hydroxybenzonitrile
CAS No:1227918-06-0
MF:C7H3BrFNO
MW:216.007224321365
MDL:MFCD28291984
CID:4579247
PubChem ID:58504630
Update Time:2024-11-04
4-Bromo-2-fluoro-6-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-fluoro-6-hydroxybenzonitrile
- CL9405
- AS-46333
- MFCD28291984
- AKOS027290748
- 1227918-06-0
- CS-0369457
- ARDAEBQYIBXEMA-UHFFFAOYSA-N
- SCHEMBL1317673
- 4-Bromo-2-fluoro-6-hydroxybenzonitrile
-
- MDL: MFCD28291984
- Inchi: 1S/C7H3BrFNO/c8-4-1-6(9)5(3-10)7(11)2-4/h1-2,11H
- InChI Key: ARDAEBQYIBXEMA-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(C#N)=C(C=1)O)F
Computed Properties
- Exact Mass: 214.93820g/mol
- Monoisotopic Mass: 214.93820g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 44
4-Bromo-2-fluoro-6-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020849-250mg |
4-Bromo-2-fluoro-6-hydroxybenzonitrile |
1227918-06-0 | 97% | 250mg |
$489.60 | 2023-09-03 | |
| Alichem | A013020849-500mg |
4-Bromo-2-fluoro-6-hydroxybenzonitrile |
1227918-06-0 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A013020849-1g |
4-Bromo-2-fluoro-6-hydroxybenzonitrile |
1227918-06-0 | 97% | 1g |
$1549.60 | 2023-09-03 | |
| abcr | AB481660-1 g |
4-Bromo-2-fluoro-6-hydroxybenzonitrile |
1227918-06-0 | 1g |
€331.20 | 2022-07-29 | ||
| abcr | AB481660-5 g |
4-Bromo-2-fluoro-6-hydroxybenzonitrile |
1227918-06-0 | 5g |
€774.80 | 2022-07-29 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1440127-100mg |
4-Bromo-2-fluoro-6-hydroxybenzonitrile |
1227918-06-0 | 98% | 100mg |
¥336.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1440127-250mg |
4-Bromo-2-fluoro-6-hydroxybenzonitrile |
1227918-06-0 | 98% | 250mg |
¥486.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1440127-1g |
4-Bromo-2-fluoro-6-hydroxybenzonitrile |
1227918-06-0 | 98% | 1g |
¥1246.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1440127-5g |
4-Bromo-2-fluoro-6-hydroxybenzonitrile |
1227918-06-0 | 98% | 5g |
¥4056.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1440127-10g |
4-Bromo-2-fluoro-6-hydroxybenzonitrile |
1227918-06-0 | 98% | 10g |
¥7779.00 | 2024-08-09 |
4-Bromo-2-fluoro-6-hydroxybenzonitrile Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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